(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H16ClNO/c17-15-7-2-1-4-12(15)8-11-16(19)18-13-5-3-6-14(18)10-9-13/h1-5,7-8,11,13-14H,6,9-10H2/b11-8+
• InChI Key: BWLGOBRBTRGCRB-DHZHZOJOSA-N
• Canonical SMILES: C1CC2C=CCC1N2C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: C1CC2C=CCC1N2C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H16ClNO and its molecular weight is 273.76. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

In synthetic chemistry, compounds similar to (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one are utilized for their unique structural and reactive properties. For example, the intramolecular Michael-type additions have been explored for the synthesis of 2-azabicyclo[3.2.1]oct-3-enes, demonstrating the utility of these compounds in constructing complex bicyclic structures with potential antimicrobial and hypotensive activities (Gregory, Bullock, & Chen, 1985). Moreover, the synthesis and crystal structure characterization of related compounds have facilitated the understanding of molecular configurations, vital for designing molecules with desired properties (Wu, Guo, Zhang, & Xia, 2015).

Medicinal Chemistry Applications

In the realm of medicinal chemistry, the exploration of 1-azabicyclo[2.2.2]oct-3-yl alpha-hydroxy-alpha-(1-iodo-1-propen-3-yl)-alpha-phenylacetate (a compound with a similar bicyclic structure) as a ligand for the muscarinic acetylcholinergic receptor highlights the potential of these compounds in developing receptor-specific imaging agents and therapeutic candidates. The study indicated significant selectivity and affinity for the receptor, underlining the importance of stereochemistry in medicinal applications (McPherson et al., 1995).

Mechanism of Action

Target of action

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids . These alkaloids have a wide array of biological activities, suggesting that they interact with various biological targets. The specific targets of “(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one” or “(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(2-chlorophenyl)prop-2-en-1-one” would depend on the specific biological activities of these compounds.